Cas no 745753-02-0 (Benzenethiol,4-amino-5-fluoro-2-methyl-)

• Product Name: Benzenethiol,4-amino-5-fluoro-2-methyl-
• CAS No: 745753-02-0
• MF: C₇H₈FNS
• MW: 157.208523750305
• CID: 560732
• PubChem ID: 14517554
• Update Time: 2025-04-19

Benzenethiol,4-amino-5-fluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol,4-amino-5-fluoro-2-methyl-
• Benzenethiol, 4-amino-5-fluoro-2-methyl- (9CI)
• 4-amino-5-fluoro-2-methylbenzenethiol
• 745753-02-0
• 4-Amino-5-fluoro-2-methylbenzene-1-thiol
• DTXSID90561216

• Inchi： 1S/C7H8FNS/c1-4-2-6(9)5(8)3-7(4)10/h2-3,10H,9H2,1H3
• InChI Key： KVKNXONLHZGLCV-UHFFFAOYSA-N
• SMILES： SC1=CC(=C(C=C1C)N)F

Computed Properties

• Exact Mass: 157.03614860g/mol
• Monoisotopic Mass: 157.03614860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 13
• XLogP3: 1.9
• Topological Polar Surface Area: 27Ų